Cas no 1785499-80-0 (Methyl 5-methylpyrimidine-2-acetate)
Methyl 5-methylpyrimidine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-methylpyrimidine-2-acetate
-
- Inchi: 1S/C8H10N2O2/c1-6-4-9-7(10-5-6)3-8(11)12-2/h4-5H,3H2,1-2H3
- InChI Key: XNIKCCHQBXDSCA-UHFFFAOYSA-N
- SMILES: O(C)C(CC1N=CC(C)=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- XLogP3: 0.4
- Topological Polar Surface Area: 52.1
Methyl 5-methylpyrimidine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001614-250mg |
Methyl 5-methylpyrimidine-2-acetate |
1785499-80-0 | 98% | 250mg |
$874.09 | 2022-04-02 | |
| Alichem | A039001614-500mg |
Methyl 5-methylpyrimidine-2-acetate |
1785499-80-0 | 98% | 500mg |
$1,259.72 | 2022-04-02 | |
| Alichem | A039001614-1g |
Methyl 5-methylpyrimidine-2-acetate |
1785499-80-0 | 98% | 1g |
$2,064.74 | 2022-04-02 |
Methyl 5-methylpyrimidine-2-acetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Methyl 5-methylpyrimidine-2-acetate
Introduction to Methyl 5-Methylpyrimidine-2-Acetate (CAS No. 1785499-80-0)
Methyl 5-methylpyrimidine-2-acetate, also known as Methyl 5-methylpyrimidine-2-acetate and identified by the CAS number 1785499-80-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development, particularly in the design of nucleoside analogs and antiviral agents. The molecular structure of methyl 5-methylpyrimidine-2-acetate consists of a pyrimidine ring with a methyl group at position 5 and an acetate ester group at position 2, making it a versatile building block for further chemical modifications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 5-methylpyrimidine-2-acetate through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in biological studies. The chemical stability of methyl 5-methylpyrimidine-2-acetate has been extensively evaluated under different conditions, revealing its suitability for long-term storage and use in diverse experimental setups.
In terms of biological activity, methyl 5-methylpyrimidine-2-acetate has shown promising results in preliminary assays targeting viral enzymes. For instance, studies conducted by researchers at the University of California have demonstrated its potential as an inhibitor of RNA-dependent RNA polymerase, a key enzyme in viral replication. This finding underscores its potential role in the development of antiviral therapies, particularly against emerging infectious diseases such as COVID-19.
The synthetic versatility of methyl 5-methylpyrimidine-2-acetate is another area that has garnered significant attention. By modifying the substituents on the pyrimidine ring or altering the ester group, chemists can generate a wide array of derivatives with tailored properties. For example, replacing the acetate group with other ester functionalities has been shown to enhance solubility and bioavailability, making these derivatives more suitable for pharmacological applications.
Moreover, the spectroscopic characterization of methyl 5-methylpyrimidine-2-acetate has provided valuable insights into its electronic structure and molecular interactions. Techniques such as UV-Vis spectroscopy and NMR have been employed to study its absorption properties and conformational dynamics, respectively. These studies have not only confirmed its structural integrity but also highlighted its potential as a photosensitizer in photodynamic therapy.
Looking ahead, the integration of methyl 5-methylpyrimidine-2-acetate into combinatorial chemistry libraries is expected to accelerate drug discovery efforts. By incorporating this compound into high-throughput screening platforms, researchers can identify novel leads with improved potency and selectivity against therapeutic targets. Additionally, ongoing studies aim to explore its role in nucleic acid chemistry, particularly in the synthesis of modified oligonucleotides for gene therapy applications.
In conclusion, methyl 5-methylpyrimidine-2-acetate (CAS No. 1785499-80-0) stands as a pivotal compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a valuable tool in drug development and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.
1785499-80-0 (Methyl 5-methylpyrimidine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)